N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C21H19F3N2O4/c1-29-16-7-8-17(30-2)18-14(16)11-12(19(27)26-18)9-10-25-20(28)13-5-3-4-6-15(13)21(22,23)24/h3-8,11H,9-10H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key: MXJJDTSBNXIKFA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C=C(C(=O)NC2=C(C=C1)OC)CCNC(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C21H19F3N2O4
• Molecular Weight: 420.4 g/mol
• CAS No.: 851404-17-6

Description

N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C21H19F3N2O4 and its molecular weight is 420.388. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis and characterization of dimethoxy and trimethoxy benzothieno[2,3-c]quinolines, involving photocyclization and chlorination-dechlorination steps, showcase the compound's relevance in developing heterocyclic compounds with potential applications in medicinal chemistry (Stuart et al., 1987).
• Research on Copper(II)-catalyzed remote sulfonylation of aminoquinolines with sodium sulfinates via radical coupling highlights its significance in introducing sulfonyl groups to quinoline derivatives, enhancing their utility in various chemical syntheses (Xia et al., 2016).
• Studies on the synthesis, characterization, and ethylene oligomerization of nickel complexes bearing N-(2-(1H-benzo[d]imidazol-2-yl)quinolin-8-yl)benzamide derivatives indicate the compound's potential in catalysis and materials science (Wang et al., 2009).

Pharmacological and Biological Applications

• The synthesis of novel pyrazolo[3,4-d]pyrimidine derivatives as potential antimicrobial agents, where derivatives of quinoline, including structures similar to the query compound, were explored for their antibacterial and antifungal activities, showing the compound's relevance in developing new antimicrobial agents (Holla et al., 2006).
• A study on the synthesis, antioxidant, and antibacterial activities of phenolic esters and amides of 2-(1-benzofuran-2-yl) quinoline-4-carboxylic acid, which shares structural motifs with the compound , emphasizes its potential for discovering new antioxidant and antibacterial compounds (Shankerrao et al., 2013).